Cas no 1145786-74-8 ((1S)-1-(4-fluorophenyl)propan-1-amine;hydrochloride)

(1S)-1-(4-Fluorophenyl)propan-1-amine hydrochloride is a chiral amine derivative featuring a fluorophenyl group, which enhances its utility in asymmetric synthesis and pharmaceutical applications. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. The stereospecific (S)-configuration ensures high enantiomeric purity, making it valuable for producing optically active intermediates in drug development. Its structural motif is commonly employed in the synthesis of bioactive compounds, particularly those targeting neurological and cardiovascular systems. The fluorine substituent contributes to metabolic stability and binding affinity in medicinal chemistry. This compound is suitable for use in research and industrial-scale processes requiring precise chiral control.
(1S)-1-(4-fluorophenyl)propan-1-amine;hydrochloride structure
1145786-74-8 structure
Product Name:(1S)-1-(4-fluorophenyl)propan-1-amine;hydrochloride
CAS No:1145786-74-8
MF:C9H13ClFN
MW:189.657624959946
MDL:MFCD11101159
CID:836566
PubChem ID:45072351
Update Time:2025-10-14

(1S)-1-(4-fluorophenyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(4-Fluorophenyl)propan-1-amine hydrochloride
    • (1S)-1-(4-FLUOROPHENYL)PROPYLAMINE-HCl
    • (1S)-1-(4-fluorophenyl)propan-1-amine,hydrochloride
    • (S)-alpha-Ethyl-4-fluorobenzylamine hydrochloride
    • (1S)-1-(4-Fluorophenyl)propylamine hydrochloride
    • (1S)-1-(4-fluorophenyl)propan-1-amine hydrochloride
    • (1s)-1-(4-fluorophenyl)propylamine hcl
    • ST2402729
    • AB0000512
    • (S)-1-(4-Fluorophenyl)propan-1-amine HCl
    • X9085
    • (1S)-1-(4-
    • (1S)-1-(4-Fluorophenyl)propan-1-amine--hydrogen chloride (1/1)
    • (1S)-1-(4-fluorophenyl)propan-1-amine;hydrochloride
    • MDL: MFCD11101159
    • Inchi: 1S/C9H12FN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m0./s1
    • InChI Key: SNOAOHJQSMWUAH-FVGYRXGTSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)[C@H](CC)N

Computed Properties

  • Exact Mass: 189.07200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Topological Polar Surface Area: 26

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.73780

(1S)-1-(4-fluorophenyl)propan-1-amine;hydrochloride Pricemore >>

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